Cas no 39895-10-8 (4-tert-butyl 1-methyl (2S)-2-aminobutanedioate)

• Product Name: 4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
• CAS No: 39895-10-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1085051
• PubChem ID: 7016379
• Update Time: 2025-04-20

4-tert-butyl 1-methyl (2S)-2-aminobutanedioate Chemical and Physical Properties

Names and Identifiers

• (S)-4-tert-Butyl 1-methyl 2-aminosuccinate
• 1-Methyl 4-(2-methyl-2-propanyl) L-aspartate
• H-ASP(OMe)-OTBU
• 4-tert-butyl 1-methyl (2S)-2-aminobutanedioate
• SCHEMBL2363538
• 39895-10-8
• H-Asp(OtBu)OMe
• EN300-1071012
• AKOS022184276
• 4-O-tert-butyl 1-O-methyl (2S)-2-aminobutanedioate
• CWARULQNYJKOMP-LURJTMIESA-N

• MDL： MFCD23102108
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-7(11)5-6(10)8(12)13-4/h6H,5,10H2,1-4H3/t6-/m0/s1
• InChI Key： CWARULQNYJKOMP-LURJTMIESA-N
• SMILES： O(C(C[C@@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.6Ų